Cas no 57103-17-0 (Benzonitrile, 4-(9H-carbazol-9-yl)-)
57103-17-0 structure
Product Name:Benzonitrile, 4-(9H-carbazol-9-yl)-
CAS No:57103-17-0
MF:C19H12N2
MW:268.311984062195
CID:346482
PubChem ID:19702420
Update Time:2025-04-19
Benzonitrile, 4-(9H-carbazol-9-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(9H-carbazol-9-yl)-
- 4-carbazol-9-ylbenzonitrile
- 4-(9H-CARBAZOL-9-YL)BENZONITRILE
- n-(4-cyanophenyl)carbazole
- DTXSID30599331
- SCHEMBL3402733
- 57103-17-0
-
- Inchi: 1S/C19H12N2/c20-13-14-9-11-15(12-10-14)21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-12H
- InChI Key: IHDDUZSNZRAXFF-UHFFFAOYSA-N
- SMILES: N1(C2C=CC(C#N)=CC=2)C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 268.10016
- Monoisotopic Mass: 268.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.72
Benzonitrile, 4-(9H-carbazol-9-yl)- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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